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Introduction: Hydrogels are three-dimensional, hydrophilic polymer networks capable of
absorbing large quantities of water or biological fluids.[1][2] Their unique properties, such as
biocompatibility and structural similarity to the native extracellular matrix, make them ideal for a
range of biomedical applications, including drug delivery, tissue engineering, and wound
healing.[3][4] The choice of crosslinking agent is critical in determining the final properties of
the hydrogel. Traditional synthetic crosslinkers can sometimes introduce toxicity concerns.[5]
Malic acid, a naturally occurring dicarboxylic acid found in fruits, presents a non-toxic,
biocompatible, and cost-effective alternative for crosslinking polymers.[5][6] Its dicarboxylic
nature allows for the formation of stable ester bonds with polymers containing hydroxyl groups,
such as poly(vinyl alcohol) (PVA) and various polysaccharides.[5][7][8]

Crosslinking Mechanism of Malic Acid

Malic acid crosslinks polymer chains primarily through an esterification reaction. The two
carboxylic acid groups (-COOH) on the malic acid molecule react with the hydroxyl groups (-
OH) on the polymer backbones (e.g., PVA, chitosan, starch). This reaction, typically catalyzed
by an acid like HCIl and accelerated by heat, results in the formation of ester bridges between
polymer chains, creating a stable three-dimensional hydrogel network.[1][5][7] Hydrogen
bonding can also contribute to the network formation, particularly in polysaccharide-based
systems.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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